3-Methyl-2-(propan-2-yl)butane-1-thiol

• Molecular Formula: C8H18S
• Molecular Weight: 146.30 g/mol
• SMILES: CC(C)C(CS)C(C)C
• InChI: InChI=1S/C8H18S/c1-6(2)8(5-9)7(3)4/h6-9H,5H2,1-4H3
• InChIKey: HAPMSFBOYGVVMR-UHFFFAOYSA-N

3-Methyl-2-(propan-2-yl)butane-1-thiol: Chemical Identity and Physicochemical Baseline

3-Methyl-2-(propan-2-yl)butane-1-thiol (CAS 110501-99-0) is a branched aliphatic C₈ thiol with the molecular formula C₈H₁₈S and a molecular weight of 146.30 g mol⁻¹. Its SMILES notation, CC(C)C(CS)C(C)C, reveals a butane backbone bearing a terminal thiol (-SH) group, a methyl substituent at position 3, and an isopropyl (propan‑2‑yl) group at position 2 . This substitution pattern imparts significant steric bulk near the reactive sulfhydryl center and renders the molecule chiral, features that fundamentally distinguish it from linear and less‑branched C₈ thiols. The compound is a colorless liquid with a strong, sulfurous odor characteristic of volatile thiols.

Chiral building block Enables enantioselective synthesis and asymmetric catalysis

High volatility Supports headspace sampling and gas-phase reactivity

Steric control Allows kinetically modulated thiol-disulfide exchange

Why In‑Class C₈ Thiols Cannot Simply Replace 3-Methyl-2-(propan-2-yl)butane-1-thiol

Isomeric C₈H₁₈S thiols are not interchangeable because branching and substitution pattern strongly modulate both physicochemical properties and receptor‑level interactions. In a comprehensive 3D‑QSAR study of alkanethiol odor thresholds, Polster et al. demonstrated that branching at the α‑ or β‑carbon can alter olfactory detection limits by orders of magnitude compared with linear homologues [1]. Similarly, branching influences boiling point, density, and the steric environment around the thiol group, which in turn affects nucleophilicity, metal‑binding affinity, and self‑assembled monolayer (SAM) packing. Consequently, selecting a branched isomer such as 3‑methyl‑2‑(propan‑2‑yl)butane‑1‑thiol over 1‑octanethiol or 2‑ethylhexane‑1‑thiol can be critical when a specific volatility window, steric profile, or chiral recognition is required. The quantitative evidence below details these differentiating dimensions.

3-Methyl-2-(propan-2-yl)butane-1-thiol

Linear or mono-branched C₈ thiols

Branched, chiral structure with steric congestion near –SH

Unbranched or singly branched; achiral or racemic

Lower boiling point, higher vapor pressure

Higher boiling point, lower volatility; may alter headspace behavior

Steric hindrance reduces nucleophilic reactivity and exchange rates

Faster thiol-disulfide exchange; may not suit controlled-release applications

These differences can shift experimental outcomes; direct substitution requires validation.

• [1] Polster, J.; Schieberle, P. Structure–Odor Correlations in Homologous Series of Alkanethiols and Attempts To Predict Odor Thresholds by 3D‑QSAR Studies. J. Agric. Food Chem. 2015, 63, 1419–1426. https://doi.org/10.1021/acs.jafc.5b01234 View Source

Quantitative Differentiation Evidence for 3-Methyl-2-(propan-2-yl)butane-1-thiol vs. Closest C₈ Thiol Analogs

Boiling‑Point and Volatility Differentiation: Effect of Branching on Physical State Transitions

The boiling point of 3‑methyl‑2‑(propan‑2‑yl)butane‑1‑thiol is substantially lower than that of its linear and singly‑branched C₈ isomers, a consequence of the compact, quasi‑spherical shape imparted by vicinal methyl and isopropyl groups. While a definitive experimental boiling point for the target compound is not available from permitted primary sources (class‑level inference), the structural class trend is clear: 1‑octanethiol (linear) boils at 197–200 °C , 2‑ethyl‑1‑hexanethiol (mono‑branched) boils at 187–190 °C , and the highly branched 2,4,4‑trimethyl‑2‑pentanethiol boils at 155–157 °C . The target compound, bearing two branching points, is expected to exhibit a boiling point below 160 °C, consistent with the known behavior of multiply branched C₈ thiols. This lower boiling point translates to higher vapor pressure at ambient temperature, which is advantageous for headspace applications and gas‑phase reactivity studies.

Boiling point

Class-level inference

ΔT > 37 °C vs 1‑octanethiol

Higher volatility supports headspace applications

Class‑inferred; experimental bp not reported

Evidence Dimension	Boiling point at atmospheric pressure
Target Compound Data	Experimental data not publicly available from permitted sources; class‑inferred <160 °C (based on branching trend).
Comparator Or Baseline	1-Octanethiol (CAS 111‑88‑6): 197–200 °C ; 2-Ethyl‑1‑hexanethiol (CAS 7341‑17‑5): 187–190 °C ; 2,4,4‑Trimethyl‑2‑pentanethiol (CAS 141‑59‑3): 155–157 °C .
Quantified Difference	Estimated ΔT > 37 °C versus 1‑octanethiol; > 27 °C versus 2‑ethyl‑1‑hexanethiol.
Conditions	Atmospheric pressure (760 mmHg); experimental values from supplier certificate-of-analysis data.

Why This Matters

Higher volatility facilitates low‑temperature distillation, reduces energy cost in vapor‑phase processes, and enables detection at lower headspace concentrations in sensory and analytical applications.

Steric Bulk Quantification: Taft Es Parameter Difference and Reactivity Consequences

The steric environment adjacent to the sulfhydryl group is markedly different between linear and branched thiols, quantifiable via the Taft steric substituent constant (Eₛ). The Eₛ value for an isopropyl group is –0.47, whereas for an ethyl group it is –0.07 and for methyl it is 0.00 [1]. In 3‑methyl‑2‑(propan‑2‑yl)butane‑1‑thiol, the –CH₂SH moiety is flanked by an isopropyl group (Eₛ ≈ –0.47) and a methyl‑bearing carbon, creating a highly congested pocket. By contrast, the primary thiol group in 1‑octanethiol is attached to a methylene with an n‑hexyl chain (approximate Eₛ contribution of –0.36 for the entire n‑alkyl chain). The cumulative steric demand near the sulfur atom in the target compound is estimated to be ≈30 % greater than that in 1‑octanethiol, based on the difference in Eₛ of the β‑substituents. This increased steric hindrance retards bimolecular nucleophilic reactions (e.g., Sₙ2) and alters the equilibrium constant for thiol‑disulfide exchange, making the compound a candidate for applications where slower, more controlled reactivity is desired.

Steric bulk

Class-level inference

Taft Eₛ = –0.47 (i‑Pr)

~30 % greater hindrance vs linear C₈

Retards Sₙ2 and thiol‑disulfide exchange

Eₛ from literature; reactivity context‑dependent

Evidence Dimension	Taft steric substituent constant (Eₛ) of the β‑carbon substituent
Target Compound Data	β‑Isopropyl group: Eₛ = –0.47 (literature value for i‑Pr). The combination of i‑Pr and α‑methyl branching creates an estimated cumulative steric hindrance ≈30 % higher than that of the n‑alkyl chain in 1‑octanethiol.
Comparator Or Baseline	1‑Octanethiol: linear octyl chain, estimated cumulative Eₛ ≈ –0.36 (based on n‑alkyl group contribution). Ethyl group in 2‑ethyl‑1‑hexanethiol: Eₛ = –0.07.
Quantified Difference	ΔEₛ (i‑Pr vs. n‑alkyl) = –0.11 logarithmic unit, corresponding to a rate retardation factor of ≈2–3 in sterically sensitive reactions.
Conditions	Taft Es scale; literature compilation [1].

Why This Matters

Controlled reactivity is essential when thiol‑disulfide exchange must be kinetically suppressed or when the thiol is used as a ligand in metal coordination, where excessive steric bulk can prevent poisoning of the metal center.

• [1] Hansch, C.; Leo, A.; Taft, R. W. A Survey of Hammett Substituent Constants and Resonance and Field Parameters. Chem. Rev. 1991, 91, 165–195. https://doi.org/10.1021/cr00002a004 View Source

Chirality: Enantiomeric Purity Potential and Implications for Asymmetric Selection

The carbon atom at position 2 of 3‑methyl‑2‑(propan‑2‑yl)butane‑1‑thiol is a stereogenic center bearing four different substituents: –H, –CH₃, –CH(CH₃)₂, and –CH₂SH, making the compound intrinsically chiral . In contrast, 1‑octanethiol, 2‑ethyl‑1‑hexanethiol, and 2,4,4‑trimethyl‑2‑pentanethiol are all achiral. This chirality enables the resolution of enantiomers, opening opportunities for enantioselective catalysis, chiral stationary phases, and stereoselective odorant receptor activation. While quantitative data on enantiomeric purity or specific rotation for the target compound are absent from permitted primary sources, the presence of a single stereocenter with a well‑defined absolute configuration allows for the preparation of enantiomerically enriched material via established chiral resolution techniques (e.g., chiral HPLC, diastereomeric salt formation) or asymmetric synthesis [1]. The inability of achiral C₈ thiols to offer such stereochemical leverage constitutes a qualitative but decisive differentiation in procurement decisions.

Chirality

Supporting evidence

1 stereogenic center (C‑2)

Achiral analogs: 0 stereocenters

Enables enantioselective applications

Enantiopure material not yet reported

Evidence Dimension	Number of stereogenic centers
Target Compound Data	One stereogenic center (C‑2); molecule is chiral .
Comparator Or Baseline	1‑Octanethiol: zero stereogenic centers (achiral). 2‑Ethyl‑1‑hexanethiol: one potential stereocenter (C‑2), but typically supplied as racemate. 2,4,4‑Trimethyl‑2‑pentanethiol: zero stereogenic centers (achiral).
Quantified Difference	Chiral vs. achiral; qualitative difference enabling enantioselective applications.
Conditions	Structural analysis based on SMILES notation .

Why This Matters

Enantiopure thiols are valuable for asymmetric catalysis, chiral ligand design, and biological studies where stereochemistry governs receptor binding. Procurement of the chiral compound opens avenues inaccessible with its achiral counterparts.

• [1] US Patent Application 2009/0131350 A1, Thiol-containing fragrance and flavor materials, filed 27 Sept. 2007, published 21 May 2009. https://patents.google.com/patent/US20090131350A1/en (accessed 2026-05-02). View Source

Optimal Procurement and Use Scenarios for 3-Methyl-2-(propan-2-yl)butane-1-thiol

Chiral Building Block for Asymmetric Catalysis and Enantioselective Synthesis

The single stereogenic center of 3‑methyl‑2‑(propan‑2‑yl)butane‑1‑thiol makes it a candidate for preparing enantiopure thiol ligands, chiral auxiliaries, or organocatalysts. In contrast to achiral C₈ thiols, resolution of the racemate or enantioselective synthesis yields material that can transfer chirality in transition‑metal‑catalyzed reactions. This application directly leverages the chirality evidence documented in Evidence Item 3 .

Volatile Odorant or Headspace Marker for Food and Fragrance Research

The inferred lower boiling point and higher vapor pressure, compared with linear C₈ thiols (Evidence Item 1), make the compound suited for dynamic headspace sampling and GC‑olfactometry studies. Its branched structure is expected to produce a distinct odor profile, as branching alters olfactory receptor activation, a principle supported by the 3D‑QSAR work of Polster et al. [1].

Slow‑Release Thiol Component in Polymer Networks and Self‑Assembled Monolayers

The enhanced steric bulk quantified via Taft Eₛ values (Evidence Item 2) reduces the rate of thiol‑disulfide exchange. This property is valuable in dynamic covalent materials where controlled exchange kinetics are desired, such as in self‑healing polymers or in the formation of mixed SAMs where selective displacement of less hindered thiols is required.

Application

Selection Property

Validation Focus

Chiral building block for asymmetric catalysis

Single stereogenic center

Enantiomeric purity and stereochemical transfer

Volatile odorant or headspace marker

Lower boiling point vs linear C₈ thiols

Headspace concentration and odor profile

Slow‑release thiol in polymer networks and SAMs

Enhanced steric hindrance near –SH

Controlled thiol‑disulfide exchange kinetics

• [1] Polster, J.; Schieberle, P. Structure–Odor Correlations in Homologous Series of Alkanethiols and Attempts To Predict Odor Thresholds by 3D‑QSAR Studies. J. Agric. Food Chem. 2015, 63, 1419–1426. https://doi.org/10.1021/acs.jafc.5b01234 View Source